Cas no 842970-16-5 (N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid)

• Product name: N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid
• CAS No: 842970-16-5
• MF: C₁₈H₂₆N₂O₃
• MW: 318.411
• CID: 3081333
• PubChem ID: 3158973

N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-Ethyl-piperidin-1-ylmethyl)-phenyl]-succinamic acid
• 4-[4-[(2-ethylpiperidin-1-yl)methyl]anilino]-4-oxobutanoic acid
• AKOS000303388
• AKOS024286135
• SR-01000324645
• 4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoicacid
• 4-((4-((2-Ethylpiperidin-1-yl)methyl)phenyl)amino)-4-oxobutanoic acid
• SR-01000324645-1
• 842970-16-5
• 3-({4-[(2-ethylpiperidin-1-yl)methyl]phenyl}carbamoyl)propanoic acid

• MDL： MFCD06011030
• Inchi： InChI=1S/C18H26N2O3/c1-2-16-5-3-4-12-20(16)13-14-6-8-15(9-7-14)19-17(21)10-11-18(22)23/h6-9,16H,2-5,10-13H2,1H3,(H,19,21)(H,22,23)
• InChI Key： ZMUDKKJNQULOGV-UHFFFAOYSA-N
• SMILES： CCC1CCCCN1CC2=CC=C(C=C2)NC(=O)CCC(=O)O

Computed Properties

• Exact Mass: 318.19434270Da
• Monoisotopic Mass: 318.19434270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines